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Compound of Interest

Compound Name: L-2,5-Dihydrophenylalanine

Cat. No.: B092993

Disclaimer: No specific Safety Data Sheet (SDS) for L-2,5-Dihydrophenylalanine is readily
available. The following guidance is based on the safety data for the structurally similar
compound, L-DOPA (L-3,4-dihydroxyphenylalanine, CAS No. 59-92-7). Researchers should
handle L-2,5-Dihydrophenylalanine with the assumption that it possesses similar hazardous
properties.

This guide provides essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals handling L-2,5-Dihydrophenylalanine. It
includes detailed operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment

L-2,5-Dihydrophenylalanine is presumed to be harmful if swallowed, cause skin and serious
eye irritation, and may cause respiratory irritation.[1] Appropriate personal protective equipment
(PPE) is mandatory to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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Protection Type Specification Rationale
) Chemical safety goggles or a Protects against dust particles
Eye Protection ) ]
face shield.[2] and potential splashes.
) Chemical-resistant gloves Prevents skin contact and
Hand Protection o S
(e.g., nitrile rubber). irritation.

Required to prevent respiratory

Respiratory Protection NIOSH-approved respirator. S
tract irritation from dust.

Protects against contamination

Body Protection Laboratory coat. )
of personal clothing.

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach is crucial for safely handling L-2,5-Dihydrophenylalanine from receipt

to disposal.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[2][3]

e The compound may be light and air-sensitive; store under an inert atmosphere and protect
from light.[2]

2. Preparation and Handling:

« All handling of the solid compound should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to avoid inhalation of dust.[2]
» Avoid direct contact with skin, eyes, and clothing.[3]

e Do not eat, drink, or smoke in the handling area.
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» Wash hands thoroughly after handling.

3. In Case of a Spill:

» Evacuate the area.

o Wear appropriate PPE, including respiratory protection.

» For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a
suitable, closed container for disposal.[3]

e Do not let the product enter drains.
Disposal Plan
All waste materials should be handled as hazardous waste.

o Contaminated Materials: Used PPE, and any materials used for cleaning spills should be
placed in a sealed, labeled container for hazardous waste disposal.

» Unused Product: Dispose of contents and container to an approved waste disposal plant.[2]
Do not dispose of it in drains or with general laboratory trash.

Property Value Reference
Molecular Formula C9H11NO4

Molecular Weight 197.19 g/mol

Melting Point 290 °C / 554 °F [2]

Oral LD50 (Rat) 1,780 mg/kg [1]

Visual Workflow for Safe Handling
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Caption: Workflow for the safe handling of L-2,5-Dihydrophenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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